Cas no 2228727-85-1 (3,3,4,4-tetrafluoro-2-methylidenebutanoic acid)

• Product Name: 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid
• CAS No: 2228727-85-1
• MF: C₅H₄F₄O₂
• MW: 172.077675819397
• CID: 6236505
• PubChem ID: 87285037
• Update Time: 2025-06-08

3,3,4,4-tetrafluoro-2-methylidenebutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid
• SCHEMBL1735212
• 2228727-85-1
• EN300-1947393

• Inchi： 1S/C5H4F4O2/c1-2(3(10)11)5(8,9)4(6)7/h4H,1H2,(H,10,11)
• InChI Key： WBBVYOGTDBDQGC-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(=C)C(=O)O)F

Computed Properties

• Exact Mass: 172.01474201g/mol
• Monoisotopic Mass: 172.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid

Recent Advances in the Study of 3,3,4,4-Tetrafluoro-2-methylidenebutanoic Acid (CAS: 2228727-85-1)

The compound 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid (CAS: 2228727-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid as a versatile building block in the synthesis of fluorinated organic molecules. Fluorination is a critical strategy in medicinal chemistry, as it can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of four fluorine atoms in this compound makes it particularly valuable for the development of novel pharmaceuticals.

One of the key breakthroughs in the study of this compound is its application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various pathological conditions, including viral infections and cancer. Researchers have demonstrated that derivatives of 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid exhibit potent inhibitory activity against specific proteases, making them promising candidates for further drug development.

In addition to its role in protease inhibition, recent investigations have explored the compound's potential as a precursor for the synthesis of fluorinated analogs of natural products. These analogs often exhibit enhanced pharmacological properties compared to their non-fluorinated counterparts. For instance, a study published in the Journal of Medicinal Chemistry reported the successful incorporation of 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid into the structure of a known anti-inflammatory agent, resulting in a derivative with improved efficacy and reduced side effects.

The synthesis of 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid has also been a focus of recent research. Advances in fluorination methodologies have enabled more efficient and scalable routes to this compound. Notably, a team of researchers at a leading pharmaceutical company developed a novel catalytic system that significantly reduces the cost and environmental impact of the synthesis process. This development is expected to facilitate broader adoption of the compound in industrial applications.

Despite these promising advancements, challenges remain in the optimization of 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid derivatives for clinical use. Issues such as solubility, toxicity, and pharmacokinetics need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's unique properties and versatility position it as a valuable tool in the ongoing quest for innovative therapeutics.

In conclusion, 3,3,4,4-tetrafluoro-2-methylidenebutanoic acid (CAS: 2228727-85-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its applications in protease inhibition, natural product analog synthesis, and drug development underscore its potential to contribute to the discovery of next-generation pharmaceuticals. Continued research and collaboration across academic and industrial sectors will be essential to fully realize the therapeutic promise of this compound.